Cas no 81017-29-0 (2H-1-Benzopyran-3-carboxylic acid, 5-methoxy-2-oxo-)

2H-1-Benzopyran-3-carboxylic acid, 5-methoxy-2-oxo- structure
81017-29-0 structure
Product Name:2H-1-Benzopyran-3-carboxylic acid, 5-methoxy-2-oxo-
CAS No:81017-29-0
MF:C11H8O5
MW:220.178223609924
CID:704661
PubChem ID:14069402
Update Time:2025-04-19

2H-1-Benzopyran-3-carboxylic acid, 5-methoxy-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carboxylic acid, 5-methoxy-2-oxo-
    • 5-methoxy-2-oxochromene-3-carboxylic acid
    • 5-methoxy-2-oxo-chromene-3-carboxylic acid
    • 5-Methoxy-2-oxo-2H-1-benzopyran-3-carboxylic acid
    • SCHEMBL11337793
    • 5-methoxycoumarin-3-carboxylic acid
    • 81017-29-0
    • DTXSID90555392
    • 5-methoxy-2-oxo-2H-chromene-3-carboxylic acid
    • Inchi: 1S/C11H8O5/c1-15-8-3-2-4-9-6(8)5-7(10(12)13)11(14)16-9/h2-5H,1H3,(H,12,13)
    • InChI Key: WWMUWCJDRURRHP-UHFFFAOYSA-N
    • SMILES: O1C(C(C(=O)O)=CC2C(=CC=CC1=2)OC)=O

Computed Properties

  • Exact Mass: 220.03717335g/mol
  • Monoisotopic Mass: 220.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 72.8Ų
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